Cas no 102998-69-6 (Benzene,1-(iodomethyl)-2,4-dimethyl-)

• Product Name: Benzene,1-(iodomethyl)-2,4-dimethyl-
• CAS No: 102998-69-6
• MF: C₉H₁₁I
• MW: 246.088114976883
• CID: 105829
• PubChem ID: 2763038
• Update Time: 2025-04-18

Benzene,1-(iodomethyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(iodomethyl)-2,4-dimethyl-
• 1-(iodomethyl)-2,4-dimethylbenzene
• 1-(IODOMETHYL)-2,4-DIMETHYL-BENZENE
• 2,4-Dimethylbenzyl iodide
• Benzene,1-(iodomethyl)-2,4-dimethyl
• 102998-69-6
• FT-0704445
• SCHEMBL608419
• AKOS015908524
• DTXSID50376686

• Inchi： 1S/C9H11I/c1-7-3-4-9(6-10)8(2)5-7/h3-5H,6H2,1-2H3
• InChI Key： FPIGUZMINFLMCN-UHFFFAOYSA-N
• SMILES： ICC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 245.99100
• Monoisotopic Mass: 245.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.566
• Boiling Point: 259.3 °C at 760 mmHg
• Flash Point: 113.7 °C
• Refractive Index: 1.6
• PSA: 0.00000
• LogP: 3.23840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes